Cas no 367453-00-7 (D-Phenylalanine, N-acetyl-3-cyano-)

• Product Name: D-Phenylalanine, N-acetyl-3-cyano-
• CAS No: 367453-00-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 3951657
• PubChem ID: 57364507
• Update Time: 2025-07-16

D-Phenylalanine, N-acetyl-3-cyano- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-acetyl-3-cyano-
• (2R)-2-acetamido-3-(3-cyanophenyl)propanoic acid
• (2R)-3-(3-cyanophenyl)-2-acetamidopropanoic acid
• 367453-00-7
• Ac-D-Phe(3-cn)-OH
• G84424
• SCHEMBL6192192

• Inchi： 1S/C12H12N2O3/c1-8(15)14-11(12(16)17)6-9-3-2-4-10(5-9)7-13/h2-5,11H,6H2,1H3,(H,14,15)(H,16,17)/t11-/m1/s1
• InChI Key： ODSLGEVQHKOHHK-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC(C#N)=C1)NC(C)=O

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Phenylalanine, N-acetyl-3-cyano-

D-Phenylalanine, N-acetyl-3-cyano- (CAS No. 367453-00-7): A Comprehensive Overview of Its Applications and Recent Research Findings

D-Phenylalanine, N-acetyl-3-cyano-, identified by its Chemical Abstracts Service (CAS) number 367453-00-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and has been the subject of extensive research in recent years.

The molecular structure of D-Phenylalanine, N-acetyl-3-cyano- consists of an acetylated derivative of D-phenylalanine with a cyano group at the 3-position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the acetyl group enhances its solubility and stability, while the cyano group contributes to its ability to participate in various chemical reactions, including nucleophilic additions and condensations.

In recent years, D-Phenylalanine, N-acetyl-3-cyano- has been extensively studied for its potential applications in drug development. Its unique structural features make it a promising candidate for the synthesis of novel therapeutic agents. For instance, researchers have explored its use in the development of protease inhibitors, which are critical in treating various diseases such as HIV/AIDS and cancer. The acetylated amino acid moiety provides a scaffold for designing molecules that can specifically target and inhibit the activity of pathological enzymes.

Moreover, D-Phenylalanine, N-acetyl-3-cyano- has shown promise in the field of neuropharmacology. Studies have indicated that this compound can modulate neurotransmitter levels and receptor activity, potentially leading to new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of D-Phenylalanine, N-acetyl-3-cyano- to interact with specific neurotransmitter receptors has been a focal point of research, with findings suggesting its potential as a precursor for developing neuroprotective agents.

The compound's role in peptide and protein synthesis is another area of significant interest. The acetylated group facilitates its incorporation into larger peptides and proteins, making it a valuable tool in synthetic biology and biotechnology. Researchers have utilized D-Phenylalanine, N-acetyl-3-cyano- to create custom-designed proteins with specific functions, which can be applied in various fields including diagnostics and biocatalysis.

Recent advancements in computational chemistry have further enhanced the understanding of D-Phenylalanine, N-acetyl-3-cyano-'s interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to enzymes and receptors at the atomic level. These insights are crucial for designing more effective drugs with improved pharmacokinetic properties. The integration of machine learning algorithms has also enabled researchers to predict the potential efficacy and safety profiles of derivatives of D-Phenylalanine, N-acetyl-3-cyano-, accelerating the drug discovery process.

The synthesis of D-Phenylalanine, N-acetyl-3-cyano- has also seen significant advancements. Modern synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Catalytic processes have been developed to streamline the synthesis pathway, reducing costs and environmental impact. These advancements are crucial for large-scale production and application in industrial settings.

In conclusion, D-Phenylalanine, N-acetyl-3-cyano- (CAS No. 367453-00-7) is a versatile compound with numerous applications in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable intermediate in drug development, protease inhibition, neuropharmacology, peptide synthesis, and computational chemistry. Recent research findings continue to highlight its potential as a precursor for novel therapeutic agents and as a tool in synthetic biology. As our understanding of this compound grows, so does its potential to contribute to advancements in medicine and biotechnology.